Cas no 2138218-74-1 (Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]-)

• Product Name: Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]-
• CAS No: 2138218-74-1
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5280839
• Update Time: 2025-05-21

Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]-

• Inchi： 1S/C13H24N2O/c1-14-8-6-12(7-9-14)15(2)10-5-11-3-4-13(11)16/h11-12H,3-10H2,1-2H3
• InChI Key： SHYXIQHJKJWLAE-UHFFFAOYSA-N
• SMILES： C1(=O)CCC1CCN(C)C1CCN(C)CC1

Additional information on Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]-

Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]-

Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]- is a compound with the CAS number 2138218-74-1. This compound is a derivative of cyclobutanone, a four-membered cyclic ketone, and it has been modified with a complex substituent at the 2-position of the cyclobutanone ring. The substituent consists of an ethyl group that is further substituted with a methyl group and a piperidinyl group, creating a structure that is both chemically interesting and potentially bioactive.

The structure of Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]- suggests that it could have applications in various fields, including pharmaceuticals and materials science. The cyclobutanone core is known for its unique reactivity due to the strain in the four-membered ring, which can lead to interesting chemical transformations. The presence of the piperidinyl group adds complexity to the molecule, potentially enhancing its solubility or bioavailability if used in drug development.

Recent studies have shown that derivatives of cyclobutanone can exhibit various biological activities. For instance, certain analogs have been found to possess anti-inflammatory or antioxidant properties. The specific substitution pattern in Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]- may influence its interaction with biological systems, making it a candidate for further investigation in pharmacological research.

In terms of synthesis, Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]- can be prepared through a series of well-established organic reactions. The starting material could be cyclobutanone itself, which undergoes nucleophilic addition or other transformations to introduce the desired substituents. The use of protecting groups and precise control over reaction conditions are critical to ensure the formation of the target molecule with high purity.

The chemical properties of Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]- include its melting point, boiling point, and solubility in various solvents. These properties are essential for determining its stability and suitability for different applications. For example, if this compound is intended for use in pharmaceutical formulations, its solubility in aqueous solutions would be particularly important.

From an environmental perspective, understanding the degradation pathways of Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]- is crucial for assessing its potential impact on ecosystems. Studies on biodegradation and photodegradation can provide insights into how this compound behaves in natural environments and guide its safe disposal or recycling.

In conclusion, Cyclobutanone, 2-[2-[methyl(1-methyl-4-piperidinyl)amino]ethyl]- (CAS No: 2138218-74-1) is a chemically complex compound with potential applications in multiple fields. Its structure and properties make it an interesting subject for further research, particularly in drug discovery and materials science. As new findings emerge from ongoing studies, this compound may reveal additional functionalities that could be harnessed for practical applications.